Cas no 69965-83-9 (3-Dibenzothiophenepropanoic acid)

• Product Name: 3-Dibenzothiophenepropanoic acid
• CAS No: 69965-83-9
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 2106146
• Update Time: 2023-08-03

3-Dibenzothiophenepropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Dibenzothiophenepropanoic acid

• Inchi： 1S/C15H12O2S/c16-15(17)8-6-10-5-7-12-11-3-1-2-4-13(11)18-14(12)9-10/h1-5,7,9H,6,8H2,(H,16,17)
• InChI Key： LXRNOQISWWOGHW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(=CC1=2)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5